4-butoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C26H35N3O3/c1-3-4-15-32-23-8-5-20(6-9-23)26(30)27-19-25(29-13-16-31-17-14-29)21-7-10-24-22(18-21)11-12-28(24)2/h5-10,18,25H,3-4,11-17,19H2,1-2H3,(H,27,30)
• InChI Key: GFNWIYUKENMKBS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCOCC4
• Molecular Formula: C26H35N3O3
• Molecular Weight: 437.6 g/mol
• CAS No.: 921895-28-5

Description

4-butoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzamide is a useful research compound. Its molecular formula is C26H35N3O3 and its molecular weight is 437.584. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery of Novel Selective Norepinephrine Inhibitors

Research has led to the discovery of new series of compounds that are potent and selective inhibitors of the norepinephrine transporter, demonstrating efficacy in rat models of acute, inflammatory, and neuropathic pain. This illustrates the compound's potential use in pain management research (O'Neill et al., 2011).

Synthesis of Anti-inflammatory and Analgesic Agents

Studies have synthesized novel heterocyclic compounds with significant COX-2 selectivity, analgesic, and anti-inflammatory activities, highlighting their potential as templates for developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activities of Triazole Derivatives

The synthesis of new 1,2,4-triazole derivatives containing morpholine moiety has shown some compounds to possess good or moderate activities against test microorganisms, indicating their potential application in antimicrobial research (Bektaş et al., 2007).

Radiolabelling for Depression Research

A new benzamide analogue, related to antidepressant moclobemide, has been synthesized and radiolabelled, optimizing conditions for potential use in depression research through imaging studies (Tsopelas, 1999).

Potential Antipsychotic Agents

A series of compounds was evaluated as potential antipsychotic agents, showing promise in the treatment of schizophrenia with a low propensity to induce extrapyramidal side effects, emphasizing the importance of chemical structure in drug efficacy (Norman et al., 1994).

Enaminones as Anticonvulsant Agents

Research on novel enaminones has revealed potent anticonvulsant activity with a lack of neurotoxicity, highlighting their potential as leads for developing new anticonvulsant drugs (Edafiogho et al., 1992).